Cas no 1368764-75-3 (5-Oxaspiro[2.5]octan-8-one)

• Product Name: 5-Oxaspiro[2.5]octan-8-one
• CAS No: 1368764-75-3
• MF: C₇H₁₀O₂
• MW: 126.15
• MDL: MFCD21877580
• CID: 2115126
• PubChem ID: 82277833
• Update Time: 2025-06-08

5-Oxaspiro[2.5]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[2.5]octan-8-one
• 5-oxaspiro[2,5]octan-8-one
• 5-Oxa-spiro[2.5]octan-8-one
• 3294AJ
• SB18554
• CID 82277833
• 1-(2-Methyl-[1,3]dioxolan-2-yl)-cyclopropanecarboxylic acid
• 1368764-75-3
• P13025
• DA-37047
• SCHEMBL14635876
• EN300-339389
• CS-0056849

• MDL： MFCD21877580
• Inchi： 1S/C7H10O2/c8-6-1-4-9-5-7(6)2-3-7/h1-5H2
• InChI Key： HJPNWJPTKIXRTR-UHFFFAOYSA-N
• SMILES： O1CCC(C2(C1)CC2)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: -0.1

Additional information on 5-Oxaspiro[2.5]octan-8-one

Introduction to 5-Oxaspiro[2.5]octan-8-one (CAS No. 1368764-75-3)

5-Oxaspiro[2.5]octan-8-one, identified by the Chemical Abstracts Service Number (CAS No.) 1368764-75-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This spirocyclic ketone features an oxygen atom embedded within a spirocyclic framework, consisting of two fused rings—one octane ring and one five-membered heterocyclic ring containing an oxygen atom. Such structural motifs are often associated with enhanced metabolic stability and selective binding interactions, making this compound a promising candidate for further investigation in drug discovery.

The molecular structure of 5-Oxaspiro[2.5]octan-8-one (CAS No. 1368764-75-3) can be described as a spirocyclic ketone with a rigid, bicyclic system that includes an oxygen-containing heterocycle. This configuration imparts unique electronic and steric properties, which are critical for its potential role as a pharmacophore in medicinal chemistry. The presence of a ketone group at the 8-position of the spirocyclic system provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Researchers have been particularly interested in exploring its potential as a scaffold for developing novel therapeutic agents, given its structural complexity and the inherent challenges associated with designing molecules that can interact selectively with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their distinct physicochemical properties and biological relevance. Spirocycles are known for their conformational rigidity, which can enhance binding affinity and selectivity in drug-target interactions. The specific arrangement of atoms in 5-Oxaspiro[2.5]octan-8-one (CAS No. 1368764-75-3) may contribute to its ability to modulate biological pathways by interacting with enzymes or receptors in a manner that is not achievable with linear or cyclic analogs. This has prompted researchers to investigate its potential applications in treating various diseases, including neurological disorders, inflammatory conditions, and metabolic syndromes.

One of the most compelling aspects of 5-Oxaspiro[2.5]octan-8-one (CAS No. 1368764-75-3) is its structural versatility, which allows for the synthesis of a wide range of derivatives through strategic functionalization. For instance, modifications at the ketone group or the oxygen-containing heterocycle can lead to compounds with enhanced solubility, bioavailability, or target specificity. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop novel small-molecule drugs. Additionally, the spirocyclic core provides a stable platform that can resist metabolic degradation, potentially leading to longer-lasting pharmacological effects compared to less stable analogs.

Recent studies have begun to explore the pharmacological profile of 5-Oxaspiro[2.5]octan-8-one (CAS No. 1368764-75-3) by evaluating its interactions with various biological targets. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling pathways. The spirocyclic structure is thought to contribute to these effects by mimicking natural ligands or by inducing conformational changes in target proteins that alter their activity. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The synthesis of 5-Oxaspiro[2.5]octan-8-one (CAS No. 1368764-75-3) presents both challenges and opportunities for synthetic chemists due to its complex stereochemistry and the need for precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or asymmetric transformations, have been employed to construct the spirocyclic core efficiently and with high enantiomeric purity. These approaches are essential for ensuring that the final product exhibits the desired biological properties without unwanted side effects from racemic impurities.

In conclusion, 5-Oxaspiro[2.5]octan-8-one (CAS No. 1368764-75-3) represents a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique spirocyclic framework, combined with its functional diversity, makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As ongoing research continues to uncover new biological activities and synthetic strategies for this compound, it is likely to remain a focal point in medicinal chemistry investigations.